Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecen

• Molecular Formula: C19H34O4
• Molecular Weight: 326.5 g/mol
• InChI: InChI=1S/C19H34O4/c1-3-4-10-13-16(20)19-17(23-19)14-11-8-6-5-7-9-12-15-18(21)22-2/h11,14,16-17,19-20H,3-10,12-13,15H2,1-2H3/b14-11-/t16-,17+,19+/m0/s1
• InChIKey: AQODLAJEVOXJIC-ZPHAGOFCSA-N

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecen – Stereochemically Defined Oxylipin Analytical Standard

Methyl 11(R),12(R)-epoxy-13(S)-hydroxy-9(Z)-octadecen (CAS 200059-50-3) is the methyl ester of a C18 α,β-epoxy alcohol oxylipin derived from linoleic acid through enzymatic or chemical rearrangement of 13(S)-hydroperoxy-9(Z),11(E)-octadecadienoic acid (13(S)-HPODE) [1][2]. This compound possesses the threo (anti) relative configuration across the epoxide and alcohol functional groups, with absolute stereochemistry 11(R),12(R)-epoxy-13(S)-hydroxy. It is structurally distinguished from its erythro diastereomer and from γ,δ-epoxy alcohol regioisomers by the position of the epoxide ring (C11–C12) and the Z-configured double bond at C9. As a research-grade lipid, it is supplied primarily as a chromatographic reference standard for lipid oxidation studies, oxylipin profiling, and investigation of linoleate-derived signaling mediators [3].

Single defined stereoisomer (11R,12R,13S)

Chromatographic reference standard grade

Oxylipin profiling and lipid oxidation studies

• [1] Hamberg M. Fatty acid hydroperoxide isomerase in Saprolegnia parasitica: structural studies of epoxy alcohols formed from isomeric hydroperoxyoctadecadienoates. Lipids. 1989;24(4):249–255. doi:10.1007/BF02535158. View Source
• [2] Piazza GJ, Foglia TA, Nuñez A. Enantioselective formation of an α,β-epoxy alcohol by reaction of methyl 13(S)-hydroperoxy-9(Z),11(E)-octadecadienoate with titanium isopropoxide. J Am Oil Chem Soc. 1997;74(11):1385–1390. doi:10.1007/s11746-997-0245-3. View Source
• [3] Hamberg M, Fahlstadius P. On the specificity of a fatty acid epoxygenase in broad bean (Vicia faba L.). Plant Physiol. 1992;99(3):987–995. doi:10.1104/pp.99.3.987. View Source

Why Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecen Cannot Be Interchanged with Its Regioisomers or Diastereomers

The C18 epoxy-hydroxy octadecenoate family encompasses at least eight structurally distinct compounds differing in epoxide position (α,β- vs. γ,δ-epoxy), double-bond geometry (Z vs. E), and relative configuration (threo vs. erythro). These structural variables produce markedly different chromatographic retention times [2], distinct NMR signatures [1], and divergent biological activities. For example, the 11-hydroxy-12,13-epoxy regioisomers selectively sensitize nociceptor neurons, whereas the 9- and 13-hydroxy-epoxy isomers do not [5]. In enzyme specificity studies, the threo α,β-epoxy alcohol and its erythro counterpart are produced in different ratios depending on the catalyst or enzyme used [3][4], meaning that analytical quantification, synthetic yield calculations, and biological activity assignments all depend on stereochemical identity. Substituting a generic or undefined epoxy-hydroxy octadecenoate standard would therefore compromise quantitative accuracy in LC-MS/MS oxylipin panels and invalidate cross-study comparisons.

Regioisomer mismatch 12,13- and 9,10-epoxy regioisomers show different retention; peak misassignment may occur with undefined standards.

Diastereomer composition shifts Erythro (11S,12S) or mixed threo/erythro products alter quantification; enzyme-specific output cannot be interchanged.

Biological context loss This 13-hydroxy-epoxy isomer lacks nociceptor activity; substituting an 11-hydroxy isomer changes assay control validity.

• [1] Hamberg M. Fatty acid hydroperoxide isomerase in Saprolegnia parasitica: structural studies of epoxy alcohols formed from isomeric hydroperoxyoctadecadienoates. Lipids. 1989;24(4):249–255. doi:10.1007/BF02535158. View Source
• [2] Piazza GJ, Foglia TA, Nuñez A. Enantioselective formation of an α,β-epoxy alcohol by reaction of methyl 13(S)-hydroperoxy-9(Z),11(E)-octadecadienoate with titanium isopropoxide. J Am Oil Chem Soc. 1997;74(11):1385–1390. doi:10.1007/s11746-997-0245-3. View Source
• [3] Piazza GJ, Foglia TA, Nuñez A. Enantioselective conversion of linoleate hydroperoxide to an α,β-epoxy alcohol by niobium ethoxide. J Am Oil Chem Soc. 1998;75(8):939–943. doi:10.1007/s11746-998-0270-x. View Source
• [4] Hamberg M. Vanadium-catalyzed transformation of 13(S)-hydroperoxy-9(Z),11(E)-octadecadienoic acid: structural studies on epoxy alcohols and trihydroxy acids. Chem Phys Lipids. 1987;43(1):55–67. doi:10.1016/0009-3084(87)90017-X. View Source
• [5] Ramsden CE, Domenichiello AF, Yuan ZX, et al. A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch. Sci Signal. 2017;10(493):eaal5241. doi:10.1126/scisignal.aal5241. View Source

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecen: Quantified Differentiation Evidence vs. Closest Analogs

Threo Diastereomer Predominance with Titanium Catalyst: >60% Isolated Yield vs. Erythro from Niobium or Equal Mixture from Vanadium

In the rearrangement of methyl 13(S)-HPODE to epoxy hydroxy isomers, the titanium(IV) isopropoxide catalyst selectively produces the threo diastereomer — methyl 11(R),12(R)-epoxy-13(S)-hydroxy-9(Z)-octadecenoate — as the predominant product, constituting over 60% of the isolated product mixture [1]. In contrast, niobium(V) ethoxide under identical low-temperature aprotic conditions produces predominantly the erythro diastereomer [11(S),12(S)-epoxy-13(S)-hydroxy] [2]. Vanadium oxyacetylacetonate yields a near-equimolar mixture of both threo and erythro diastereomers [3]. This catalyst-dependent stereochemical divergence is quantitative and reproducible across three independent studies.

Catalyst selectivity

Head-to-head

Ti(IV) produces >60% threo isomer; Nb(V) yields predominantly erythro; V gives near 1:1 mixture.

Stereochemical identity is catalyst-dependent; threo enrichment supports synthetic pathway choice.

Conditions: aprotic solvent, 5°C, 1h; HPLC separation.

Evidence Dimension	Diastereomeric product distribution (% of isolated epoxy alcohol fraction)
Target Compound Data	>60% threo (methyl 11(R),12(R)-epoxy-13(S)-hydroxy-9(Z)-octadecenoate) [1]
Comparator Or Baseline	Niobium: predominantly erythro diastereomer [2]; Vanadium: approximately 1:1 threo:erythro [3]
Quantified Difference	Threo selectivity: Ti >> Nb ≈ 0 (inverted); Ti >> V ≈ 1:1 (non-selective); estimated >10-fold selectivity advantage over Nb
Conditions	Substrate: methyl 13(S)-hydroperoxy-9(Z),11(E)-octadecadienoate (Me-HPODE); aprotic solvent, 5°C, 1 h reaction time; normal-phase HPLC separation

Why This Matters

A procurement choice for the threo diastereomer is not simply a purchase decision; it selects a specific stereochemical outcome that cannot be replicated by any other commercially available single-reaction synthesis — the titanium method is the only catalytic route that delivers the pure threo isomer in >60% preparative yield.

• [1] Piazza GJ, Foglia TA, Nuñez A. Enantioselective formation of an α,β-epoxy alcohol by reaction of methyl 13(S)-hydroperoxy-9(Z),11(E)-octadecadienoate with titanium isopropoxide. J Am Oil Chem Soc. 1997;74(11):1385–1390. doi:10.1007/s11746-997-0245-3. View Source
• [2] Piazza GJ, Foglia TA, Nuñez A. Enantioselective conversion of linoleate hydroperoxide to an α,β-epoxy alcohol by niobium ethoxide. J Am Oil Chem Soc. 1998;75(8):939–943. doi:10.1007/s11746-998-0270-x. View Source
• [3] Hamberg M. Vanadium-catalyzed transformation of 13(S)-hydroperoxy-9(Z),11(E)-octadecadienoic acid: structural studies on epoxy alcohols and trihydroxy acids. Chem Phys Lipids. 1987;43(1):55–67. doi:10.1016/0009-3084(87)90017-X. View Source

Minor Product in Broad Bean Epoxygenase: 11(R),12(R)-Epoxy-13(S)-hydroxy Is a Low-Abundance Enzymatic Output Compared to the γ,δ-Epoxy Alcohol 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)

When 13(S)-hydroxy-9(Z),11(E)-octadecadienoic acid was incubated with Vicia faba epoxygenase in the presence of H₂O₂, the major product was the γ,δ-epoxy alcohol 9(S),10(R)-epoxy-13(S)-hydroxy-11(E)-octadecenoic acid. Smaller amounts of the diastereomeric γ,δ-epoxy alcohol 9(R),10(S)-epoxy-13(S)-hydroxy-11(E)-octadecenoic acid, as well as the α,β-epoxy alcohol 11(R),12(R)-epoxy-13(S)-hydroxy-9(Z)-octadecenoic acid, were obtained [1]. The α,β-epoxy alcohol is therefore a minor product of this plant epoxygenase, while the γ,δ-epoxy alcohol dominates the product profile. This contrasts with the fungal hydroperoxide isomerase from Saprolegnia parasitica, where both α,β- and γ,δ-epoxy alcohols are formed from 13(S)-HPOD [2].

Enzymatic product ratio

Head-to-head

Broad bean epoxygenase: target is a minor α,β-epoxy alcohol; γ,δ-epoxy 9(S),10(R) isomer is the major product.

Distinguishes α,β- vs. γ,δ-pathway output; essential for enzyme mechanism studies.

GC-MS identification; exact ratio not specified.

Evidence Dimension	Relative product abundance from 13(S)-hydroxy-9(Z),11(E)-octadecadienoic acid by broad bean epoxygenase
Target Compound Data	11(R),12(R)-epoxy-13(S)-hydroxy-9(Z)-octadecenoic acid: 'smaller amounts' (minor product) [1]
Comparator Or Baseline	9(S),10(R)-epoxy-13(S)-hydroxy-11(E)-octadecenoic acid: 'major product' [1]; 9(R),10(S)-epoxy-13(S)-hydroxy-11(E): also minor
Quantified Difference	Exact ratio not numerically stated in the abstract, but the text explicitly designates the target compound as a minor versus major γ,δ-epoxy alcohol product
Conditions	Substrate: 13(S)-hydroxy-9(Z),11(E)-octadecadienoic acid; enzyme: soluble fraction of Vicia faba seed homogenate; co-substrate: H₂O₂; product identification by GC-MS and stereochemical analysis

Why This Matters

This compound serves as a specific marker for α,β-epoxy alcohol synthase or isomerase activity, distinguishing it from γ,δ-epoxy alcohol-predominant pathways; researchers studying plant or fungal oxylipin biosynthesis cannot substitute the major γ,δ-epoxy alcohol for this distinct minor product without misrepresenting the enzymatic pathway under study.

• [1] Hamberg M, Fahlstadius P. On the specificity of a fatty acid epoxygenase in broad bean (Vicia faba L.). Plant Physiol. 1992;99(3):987–995. doi:10.1104/pp.99.3.987. View Source
• [2] Hamberg M. Fatty acid hydroperoxide isomerase in Saprolegnia parasitica: structural studies of epoxy alcohols formed from isomeric hydroperoxyoctadecadienoates. Lipids. 1989;24(4):249–255. doi:10.1007/BF02535158. View Source

Certified Analytical Reference Standard Purity >99%: Enables Definitive Chromatographic Peak Assignment vs. Unresolved Isomer Mixtures

Commercially available Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecen from Larodan (Cat. No. Larodan-22-1878, CAS 200059-50-3) is supplied as a single defined stereoisomer with a certified purity of >99% [1]. This contrasts with generic 'epoxy-hydroxy octadecenoate' mixtures or enzymatically prepared products that may contain multiple unresolved regioisomers and diastereomers. For example, the isomeric 9-hydroxy-12,13-epoxy-10-octadecenoic acid and 11-hydroxy-12,13-epoxy-9-octadecenoic acid produce overlapping retention times in reversed-phase HPLC (RT windows of 9.77–10.55 min and 10.99–11.36 min, respectively) [2], and without a defined single-isomer standard, unambiguous peak assignment is not possible.

Certified purity

Specification review

>99% single isomer (Larodan, HPLC); eliminates co-elution with unresolved isomeric mixtures.

Supports definitive peak assignment and quantitative calibration in oxylipin panels.

Storage: -20°C; CoA provides lot-specific purity.

Evidence Dimension	Certified purity and single-isomer identity of the commercial reference standard
Target Compound Data	Purity >99% (Larodan, HPLC-grade) [1]; single defined stereoisomer: 11(R),12(R)-epoxy-13(S)-hydroxy-9(Z)
Comparator Or Baseline	Typical isomeric epoxy-hydroxy octadecenoate mixtures: multiple unresolved peaks with RT ranges spanning 1–2 min [2]; undefined regioisomeric and diastereomeric composition
Quantified Difference	>99% single isomer vs. unresolvable multi-component mixtures; eliminates co-elution ambiguity in quantitative MS
Conditions	Quality control: HPLC purity analysis; storage: −20°C in acetonitrile solution (0.2 mg/mL) or neat at recommended conditions per Certificate of Analysis

Why This Matters

In quantitative lipidomics, the absence of a certified single-isomer standard introduces uncertainty in both peak identification and calibration; the >99% purity and defined stereochemistry of this reference standard directly support validated method development for oxylipin panels used in clinical and nutritional studies.

• [1] Larodan AB. Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecen (Larodan-22-1878), CAS 200059-50-3, purity >99%. Greyhound Chromatography Reference Standards Catalogue. View Source
• [2] Drug Metabolism and Disposition supplemental data. Substrate-product retention time table for isomeric epoxy-hydroxy octadecenoic acids (13-HpODE products). View Source

Strict Regioisomeric Identity of α,β-Epoxy Alcohol: Distinguishes the 11,12-Epoxide from the 12,13-Epoxide Series Implicated in Nociception

The α,β-epoxy alcohol methyl 11(R),12(R)-epoxy-13(S)-hydroxy-9(Z)-octadecenoate carries the epoxide at the C11–C12 position with the hydroxyl at C13, placing it in the structural class of 13-hydroxy-epoxy octadecenoates. In a systematic screen of linoleic acid derivatives for pain- and itch-mediating activity, only the two 11-hydroxy-epoxy-octadecenoates (11-hydroxy-12,13-epoxy and 11-hydroxy-9,10-epoxy regioisomers) sensitized rat dorsal root ganglion neurons to release CGRP and elicited C-fiber-mediated thermal pain hypersensitivity upon intradermal injection in rats, whereas none of the four 9- or 13-hydroxy-epoxy- or keto-epoxy-octadecenoates showed this activity [1]. The 11(R),12(R)-epoxy-13(S)-hydroxy regioisomer therefore belongs to a structurally distinct, non-nociceptive subclass, which is critical when selecting compounds for functional studies of oxylipin signaling.

Regioisomer activity class

Class-level

13-hydroxy-epoxy octadecenoates show no nociceptor sensitization; 11-hydroxy isomers trigger CGRP release and thermal hyperalgesia.

Functional screening requires correct regioisomer; 13-OH series acts as inactive reference.

Rat DRG assay, human psoriatic skin MS; qualitative class inference.

Evidence Dimension	Biological activity (nociceptor sensitization) correlated with hydroxy-epoxy substitution pattern
Target Compound Data	11(R),12(R)-epoxy-13(S)-hydroxy-9(Z)-octadecenoate: 13-hydroxy-epoxy subclass; no nociceptive activity reported [1]
Comparator Or Baseline	11-hydroxy-12,13-epoxy-9(Z)-octadecenoate: positive nociceptor sensitization (CGRP release and thermal hyperalgesia in rats) [1]; 9- and 13-hydroxy-epoxy-octadecenoates (4 isomers tested): no activity [1]
Quantified Difference	Qualitative difference: active (11-OH series) vs. inactive (13-OH and 9-OH series); human psoriatic skin showed 30-fold higher 9-keto-12,13-epoxy levels but not 11,12-epoxy-13-hydroxy levels [1]
Conditions	Rat DRG neuron CGRP release assay; intradermal hind paw injection with thermal sensitivity testing; human skin biopsy mass spectrometry

Why This Matters

Functional studies of oxylipin signaling require the correct regioisomer because biological activity is exquisitely sensitive to the position of the hydroxyl and epoxide groups; procurement of the 13-hydroxy-epoxy isomer rather than the 11-hydroxy-epoxy isomer determines whether the compound is a negative control or an active mediator in nociception assays.

• [1] Ramsden CE, Domenichiello AF, Yuan ZX, et al. A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch. Sci Signal. 2017;10(493):eaal5241. doi:10.1126/scisignal.aal5241. View Source

Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecen: High-Value Application Scenarios Grounded in Differentiation Evidence

Chromatographic Reference Standard for Targeted LC-MS/MS Oxylipin Panels in Clinical Cohort Studies

The >99% purity and single-isomer identity of this compound [7] make it the definitive retention-time and calibration standard for quantifying 13-hydroxy-α,β-epoxy octadecenoates in human plasma, tissue, or cell extracts. In studies correlating linoleic acid epoxy-hydroxy metabolites with dietary interventions, cardiovascular biomarkers, or inflammatory skin conditions [6], use of this standard eliminates co-elution ambiguity with the 12,13-epoxy-hydroxy and 9,10-epoxy-hydroxy regioisomers that elute within 0.5–2 min of each other [8]. This directly supports validated, reproducible quantitative methods suitable for regulatory-compliant biomarker studies.

Negative Control Compound in Nociception and Neuroinflammation Functional Assays

The Ramsden et al. (2017) systematic screen demonstrated that only 11-hydroxy-epoxy-octadecenoates (not 13-hydroxy-epoxy or 9-hydroxy-epoxy isomers) activate C-fiber nociceptors [6]. Methyl 11(R),12(R)-epoxy-13(S)-hydroxy-9(Z)-octadecen therefore serves as a structurally matched, biologically inactive control for assays investigating oxylipin-mediated pain sensitization, enabling researchers to attribute functional effects specifically to the 11-hydroxy-epoxy pharmacophore rather than to generic epoxy-hydroxy fatty acid reactivity.

Enzymatic Pathway Discrimination in Plant and Fungal Oxylipin Biosynthesis Research

Because this α,β-epoxy alcohol is a minor product of broad bean epoxygenase but a defined product of Saprolegnia parasitica hydroperoxide isomerase [1][5], it serves as a diagnostic marker for distinguishing α,β-epoxy alcohol synthase/isomerase activity from γ,δ-epoxy alcohol-predominant pathways. Researchers studying plant defense oxylipin cascades or fungal lipid metabolism can use this standard to calibrate quantitative product profiling and assign enzymatic mechanism types.

Stereochemical Authenticity Verification in Synthetic Chemistry and Catalysis Studies

The established >60% threo selectivity of the titanium isopropoxide route vs. erythro selectivity of niobium ethoxide vs. non-selectivity of vanadium [2][3][4] positions this compound as a benchmark for evaluating new metal-catalyzed hydroperoxide rearrangement reactions. Procurement of the pure threo standard allows catalytic chemists to quantify the stereochemical fidelity of novel catalysts by direct chromatographic comparison, supporting intellectual property development and publication-quality mechanistic studies.

Application

Selection Property

Validation Focus

Research matrix oxylipin quantification

Single-isomer purity and defined retention

Peak identity and matrix calibration in LC-MS/MS

Nociceptor sensitization functional assays

13-hydroxy-epoxy regioisomer identity

Inactive control response validation

Enzymatic oxylipin pathway discrimination

α,β-epoxy alcohol stereochemistry

Product profile and enzyme mechanism assignment

Stereoselective synthesis benchmarking

Threo diastereomer reference identity

Catalytic stereochemical fidelity evaluation

• [1] Hamberg M. Fatty acid hydroperoxide isomerase in Saprolegnia parasitica: structural studies of epoxy alcohols formed from isomeric hydroperoxyoctadecadienoates. Lipids. 1989;24(4):249–255. doi:10.1007/BF02535158. View Source
• [2] Piazza GJ, Foglia TA, Nuñez A. Enantioselective formation of an α,β-epoxy alcohol by reaction of methyl 13(S)-hydroperoxy-9(Z),11(E)-octadecadienoate with titanium isopropoxide. J Am Oil Chem Soc. 1997;74(11):1385–1390. doi:10.1007/s11746-997-0245-3. View Source
• [3] Piazza GJ, Foglia TA, Nuñez A. Enantioselective conversion of linoleate hydroperoxide to an α,β-epoxy alcohol by niobium ethoxide. J Am Oil Chem Soc. 1998;75(8):939–943. doi:10.1007/s11746-998-0270-x. View Source
• [4] Hamberg M. Vanadium-catalyzed transformation of 13(S)-hydroperoxy-9(Z),11(E)-octadecadienoic acid: structural studies on epoxy alcohols and trihydroxy acids. Chem Phys Lipids. 1987;43(1):55–67. doi:10.1016/0009-3084(87)90017-X. View Source
• [5] Hamberg M, Fahlstadius P. On the specificity of a fatty acid epoxygenase in broad bean (Vicia faba L.). Plant Physiol. 1992;99(3):987–995. doi:10.1104/pp.99.3.987. View Source
• [6] Ramsden CE, Domenichiello AF, Yuan ZX, et al. A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch. Sci Signal. 2017;10(493):eaal5241. doi:10.1126/scisignal.aal5241. View Source
• [7] Larodan AB. Methyl 11(R),12(R)-Epoxy-13(S)-hydroxy-9(Z)-octadecen (Larodan-22-1878), CAS 200059-50-3, purity >99%. Greyhound Chromatography Reference Standards Catalogue. View Source
• [8] Drug Metabolism and Disposition supplemental data. Substrate-product retention time table for isomeric epoxy-hydroxy octadecenoic acids (13-HpODE products). View Source